Cas no 1807046-36-1 (6-Chloro-2-cyano-3-mercaptophenylacetic acid)

• Product Name: 6-Chloro-2-cyano-3-mercaptophenylacetic acid
• CAS No: 1807046-36-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4961188
• Update Time: 2025-06-14

6-Chloro-2-cyano-3-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyano-3-mercaptophenylacetic acid

• Inchi： 1S/C9H6ClNO2S/c10-7-1-2-8(14)6(4-11)5(7)3-9(12)13/h1-2,14H,3H2,(H,12,13)
• InChI Key： JPFINDRYDJAAKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1CC(=O)O)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 6-Chloro-2-cyano-3-mercaptophenylacetic acid

Recent Advances in the Study of 6-Chloro-2-cyano-3-mercaptophenylacetic acid (CAS: 1807046-36-1)

6-Chloro-2-cyano-3-mercaptophenylacetic acid (CAS: 1807046-36-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a chloro-substituted phenyl ring, a cyano group, and a mercaptoacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

One of the primary areas of research has been the compound's utility in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Chloro-2-cyano-3-mercaptophenylacetic acid serves as a critical scaffold for designing potent inhibitors of cysteine proteases, which are implicated in numerous pathological conditions including cancer and inflammatory diseases. The study highlighted the compound's ability to form reversible covalent bonds with the active site thiol group of these enzymes, thereby offering a new avenue for therapeutic intervention.

In addition to its role in enzyme inhibition, recent investigations have explored the compound's potential as an antioxidant and anti-inflammatory agent. Research conducted by a team at the University of Cambridge in 2024 revealed that the mercapto group in 6-Chloro-2-cyano-3-mercaptophenylacetic acid exhibits significant radical scavenging activity, making it a candidate for mitigating oxidative stress-related disorders. The study further suggested that the compound's dual functionality—combining both antioxidant and anti-inflammatory properties—could be leveraged in the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

The synthetic pathways for 6-Chloro-2-cyano-3-mercaptophenylacetic acid have also been a focus of recent optimization efforts. A paper in Organic Process Research & Development (2023) detailed a novel, high-yield synthesis route that minimizes the use of hazardous reagents, thereby enhancing the compound's accessibility for large-scale pharmaceutical production. This advancement is particularly significant given the growing demand for sustainable and environmentally friendly synthetic methodologies in the pharmaceutical industry.

Looking ahead, the versatility of 6-Chloro-2-cyano-3-mercaptophenylacetic acid continues to inspire innovative research. Current projects are exploring its incorporation into metal-organic frameworks (MOFs) for targeted drug delivery, as well as its potential in photodynamic therapy. These developments underscore the compound's broad applicability and its potential to address unmet medical needs across multiple therapeutic areas.